Thioesters
Thioesters are a class of organic compounds that contain a thioester functional group, which consists of a carbonyl group (C=O) bonded to a sulfur atom (R-S-C(=O)-R'). These compounds play crucial roles in various biological processes and industrial applications. Structurally, they can be represented as R-S-C(=O)-R', where R and R' are alkyl or aryl groups. Thioesters are intermediates in metabolic pathways, such as the synthesis of fatty acids, coenzyme A derivatives, and prostaglandins. They also find use in chemical synthesis due to their reactivity toward nucleophiles at both ends of the thioester linkage. In industrial settings, thioesters can be utilized for the production of flavorings, fragrances, pharmaceuticals, and surfactants, among other applications.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Butanethioic acid, O-methyl ester | 52726-01-9 | C5H10OS |
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Propanethioic acid, O-ethyl ester | 924-45-8 | C5H10OS |
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Cyclohexanecarbothioicacid, S-(1,1-dimethylethyl) ester | 54829-37-7 | C11H20OS |
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Cyanomethyl ethanethioate | 59463-56-8 | C4H5NOS |
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Propanethioic acid, S-(1,1-dimethylethyl) ester | 61540-13-4 | C7H14OS |
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3-Chloropropyl Thiolacetate | 13012-54-9 | C5H9ClOS |
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Octanethioic acid,S-ethyl ester | 2432-84-0 | C10H20OS |
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Ethanethioic acid,S-(cyclohexylmethyl) ester | 107512-01-6 | C9H16OS |
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S-Methyl 2-methylpropanethioate | 42075-42-3 | C5H10OS |
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ch3c(=s)och3 | 21119-13-1 | C3H6OS |
Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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